An In-depth Technical Guide to the Chemical Structure and Isomers of 2-(2-Methylpropyl)cyclohexan-1-ol
An In-depth Technical Guide to the Chemical Structure and Isomers of 2-(2-Methylpropyl)cyclohexan-1-ol
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-(2-Methylpropyl)cyclohexan-1-ol, also known as 2-isobutylcyclohexan-1-ol, is a cyclic alcohol with the chemical formula C10H20O. Its structure, characterized by a cyclohexane ring substituted with a hydroxyl group and an isobutyl group on adjacent carbons, gives rise to multiple stereoisomers. Understanding the distinct spatial arrangements and resulting physicochemical properties of these isomers is crucial for applications in medicinal chemistry, fragrance development, and materials science, where stereochemistry often dictates biological activity and material characteristics. This guide provides a comprehensive overview of the chemical structure, stereoisomerism, and conformational analysis of 2-(2-Methylpropyl)cyclohexan-1-ol, supplemented with available quantitative data and a discussion of synthetic and analytical methodologies.
Chemical Structure and Nomenclature
The fundamental structure of 2-(2-Methylpropyl)cyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl (-OH) group on carbon 1 and a 2-methylpropyl (isobutyl) group on carbon 2.[1] The systematic IUPAC name for this compound is 2-(2-methylpropyl)cyclohexan-1-ol.
Molecular Formula: C10H20O
Molecular Weight: 156.27 g/mol
Stereoisomerism
The presence of two chiral centers at positions C1 and C2 of the cyclohexane ring results in the existence of stereoisomers. The two substituents, the hydroxyl group and the isobutyl group, can be oriented either on the same side (cis) or on opposite sides (trans) of the ring plane. This cis/trans isomerism gives rise to two diastereomers. Furthermore, each of these diastereomers is chiral and exists as a pair of enantiomers. Therefore, there are a total of four possible stereoisomers for 2-(2-Methylpropyl)cyclohexan-1-ol.
The isomeric relationships can be summarized as follows:
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(1R,2R)-2-(2-Methylpropyl)cyclohexan-1-ol and (1S,2S)-2-(2-Methylpropyl)cyclohexan-1-ol are enantiomers (a pair of trans isomers).
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(1R,2S)-2-(2-Methylpropyl)cyclohexan-1-ol and (1S,2R)-2-(2-Methylpropyl)cyclohexan-1-ol are enantiomers (a pair of cis isomers).
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The cis isomers are diastereomers of the trans isomers.
Conformational Analysis
The cyclohexane ring in 2-(2-Methylpropyl)cyclohexan-1-ol predominantly adopts a chair conformation to minimize steric and torsional strain. The stability of the cis and trans isomers is influenced by the axial or equatorial positions of the hydroxyl and isobutyl groups.
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Trans Isomers: In the most stable chair conformation of the trans isomer, both the hydroxyl and the bulky isobutyl groups can occupy equatorial positions, minimizing steric hindrance from 1,3-diaxial interactions.
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Cis Isomers: In the cis isomer, one substituent must be in an axial position while the other is equatorial. Due to the larger size of the isobutyl group compared to the hydroxyl group, the conformation where the isobutyl group is equatorial and the hydroxyl group is axial is generally favored.
The energy difference between these conformers influences the overall stability and reactivity of the isomers.
Physicochemical Properties
Table 1: Computed Physicochemical Properties of 2-(2-Methylpropyl)cyclohexan-1-ol
| Property | Value | Source |
| Molecular Weight | 156.27 g/mol | PubChem |
| XLogP3 | 3.2 | PubChem |
| Hydrogen Bond Donor Count | 1 | PubChem |
| Hydrogen Bond Acceptor Count | 1 | PubChem |
| Rotatable Bond Count | 2 | PubChem |
| Exact Mass | 156.151415 g/mol | PubChem |
| Monoisotopic Mass | 156.151415 g/mol | PubChem |
| Topological Polar Surface Area | 20.2 Ų | PubChem |
| Heavy Atom Count | 11 | PubChem |
| Complexity | 135 | PubChem |
Note: These are computationally predicted values for the general structure and may not represent the specific values for each individual isomer.
Experimental Protocols
Synthesis
A common synthetic route to 2-(2-Methylpropyl)cyclohexan-1-ol involves a two-step process: the alkylation of cyclohexanone to form 2-isobutylcyclohexanone, followed by the reduction of the ketone.
Step 1: Synthesis of 2-Isobutylcyclohexanone
A plausible method for the synthesis of 2-isobutylcyclohexanone is the enamine-mediated alkylation of cyclohexanone.
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Protocol:
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React cyclohexanone with a secondary amine, such as pyrrolidine, in the presence of an acid catalyst to form the corresponding enamine.
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The resulting enamine is then reacted with an isobutyl halide (e.g., isobutyl bromide).
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Hydrolysis of the resulting iminium salt yields 2-isobutylcyclohexanone.
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Step 2: Reduction of 2-Isobutylcyclohexanone to 2-(2-Methylpropyl)cyclohexan-1-ol
The reduction of the ketone can be achieved using various reducing agents. The choice of reducing agent can influence the stereoselectivity of the reaction, yielding different ratios of cis and trans isomers.
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Protocol for Stereoselective Reduction:
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For the preparation of the trans-isomer (predominantly): Reduction with a bulky reducing agent, such as lithium tri-sec-butylborohydride (L-Selectride®), favors the approach of the hydride from the less hindered equatorial face, leading to the formation of the cis-alcohol (axial -OH). Subsequent workup may be required to isolate the desired trans isomer.
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For the preparation of a mixture of cis and trans isomers: Reduction with sodium borohydride (NaBH4) in an alcoholic solvent is a common method that typically yields a mixture of the cis and trans isomers. The ratio of the products can be influenced by the reaction temperature and the solvent used.
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The general workflow for the synthesis can be visualized as follows:
Separation and Characterization of Isomers
The separation of the cis and trans diastereomers can be achieved using standard laboratory techniques such as fractional distillation or column chromatography, owing to their different physical properties. The resolution of the enantiomeric pairs requires chiral separation methods, such as chiral chromatography or the formation of diastereomeric derivatives with a chiral resolving agent.
Characterization:
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between the cis and trans isomers.
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¹H NMR: The chemical shift and the coupling constants of the proton on the carbon bearing the hydroxyl group (C1-H) are diagnostic. In the trans isomer, where the C1-H is typically axial, it will exhibit large axial-axial couplings to the adjacent axial protons. In the cis isomer, where the C1-H is typically equatorial, it will show smaller equatorial-axial and equatorial-equatorial couplings.
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¹³C NMR: The chemical shifts of the carbon atoms in the cyclohexane ring will also differ between the cis and trans isomers due to the different steric environments.
Conclusion
2-(2-Methylpropyl)cyclohexan-1-ol is a chiral molecule with a rich stereochemistry that significantly influences its physical and chemical properties. The existence of four distinct stereoisomers—two pairs of enantiomers corresponding to the cis and trans diastereomers—necessitates careful consideration in any of its applications. While comprehensive experimental data for each isomer is not widely published, an understanding of the principles of stereoisomerism and conformational analysis of substituted cyclohexanes, combined with established synthetic and analytical methodologies, provides a solid framework for researchers, scientists, and drug development professionals working with this and related compounds. Further research to fully characterize the individual stereoisomers would be of significant value to the scientific community.
